(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride

• IUPAC Name: (5-methyl-2-phenyltriazol-4-yl)methanamine;hydrochloride
• InChI: InChI=1S/C10H12N4.ClH/c1-8-10(7-11)13-14(12-8)9-5-3-2-4-6-9;/h2-6H,7,11H2,1H3;1H
• InChI Key: IUVQFDROKSMNLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(N=C1CN)C2=CC=CC=C2.Cl
• Molecular Formula: C10H13ClN4
• Molecular Weight: 224.69 g/mol
• CAS RN: 105362-46-7

Description

(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride , also known by its IUPAC name 1-(5-methyl-2-phenyl-2H-1,2,3-triazol-4-yl)ethan-1-one , is a chemical compound with the molecular formula C₁₁H₁₁N₃O . It belongs to the class of triazole derivatives and is commonly used in pharmaceutical research and drug development . The compound exhibits interesting biological properties, making it a subject of scientific investigation.

Molecular Structure Analysis

The molecular structure of (5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride consists of a triazole ring fused to an ethanone moiety. The phenyl group and methyl group contribute to its overall shape and reactivity. The hydrochloride salt form enhances solubility and stability. The compound’s three-dimensional arrangement plays a crucial role in its interactions with biological targets .

Chemical Reactions Analysis

(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride can participate in various chemical reactions, including nucleophilic substitutions, acylations, and cyclizations. Researchers have explored its reactivity toward different functional groups, aiming to develop novel derivatives with improved properties. Additionally, it can serve as a building block for more complex molecules .

Physical And Chemical Properties Analysis

• Melting Point : The compound exhibits a melting point range of 54-56°C .

Mechanism of Action

The precise mechanism of action for this compound depends on its intended use. In drug discovery, researchers investigate its interactions with specific biological targets. For example, it may act as an enzyme inhibitor, receptor modulator, or participate in metabolic pathways. Further studies are needed to elucidate its specific mode of action .

Safety and Hazards

While no specific hazards are associated with this compound, standard laboratory safety precautions should be followed during handling and synthesis .